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Compound of Interest

Compound Name: Ammonium octanoate

Cat. No.: B3054343

CAS Number: 5972-76-9 Molecular Formula: CsH1sNO2 Synonyms: Ammonium caprylate,
Caprylic acid ammonium salt, Octanoic acid ammonium salt

This document provides a comprehensive technical overview of Ammonium Octanoate,
tailored for researchers, scientists, and professionals in drug development. It covers its
chemical and physical properties, synthesis and reactivity, key applications, and safety and
handling information.

Core Chemical and Physical Properties

Ammonium octanoate is the ammonium salt of octanoic acid (also known as caprylic acid). It
presents as hygroscopic, monoclinic crystals. Its properties make it a versatile compound in
various scientific and industrial applications.

Table 1: Chemical and Physical Properties of Ammonium Octanoate
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Property Value Source
Molecular Weight 161.24 g/mol

Melting Point 70-85 °C

Boiling Point 287.56 °C (rough estimate)

Density 1.016 g/cm3 (rough estimate)

Flash Point 107.4 °C

Vapor Pressure 0.022 mmHg at 25 °C

Water Solubility Soluble

Other Solubilities Soluble in acetic acid, ethanol

Hygroscopic monoclinic
Appearance
crystals

Synthesis and Chemical Reactivity

Ammonium octanoate is primarily synthesized through a straightforward acid-base
neutralization reaction. Its reactivity is characterized by decomposition upon heating and
substitution reactions.

Synthesis of Ammonium Octanoate

The most common method for preparing Ammonium octanoate is by reacting octanoic acid
with ammonia. This is a classic neutralization reaction.

Octanoic Acid
(CsH1602)
+ Ammonium Octanoate
(CsH1aNO2)
Ammonia
(NHs)
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Figure 1: Synthesis of Ammonium Octanoate via Neutralization.

Key Chemical Reactions

Decomposition: When heated, Ammonium octanoate undergoes thermal decomposition,
reverting to octanoic acid and ammonia gas.

¥ (Octanoic Acid)
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(Ammonium Octanoate)i A (Heat) ‘
—>
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Figure 2: Thermal Decomposition of Ammonium Octanoate.

Substitution: In solution, the ammonium cation can be replaced by other cations, leading to the
formation of different octanoate salts.

Experimental Protocols

General Protocol for the Synthesis of Ammonium
Octanoate

This protocol describes a generalized laboratory-scale synthesis based on the neutralization
reaction.

Materials:

Octanoic acid (Caprylic acid)

Ammonium hydroxide solution (e.g., 28-30% NHs in water)

Ethanol (for recrystallization, optional)

Reaction flask with magnetic stirrer

Ice bath
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* pH indicator or pH meter
Procedure:

¢ |n a well-ventilated fume hood, dissolve a known molar amount of octanoic acid in a suitable
solvent like ethanol or use it neat if it is liquid at the reaction temperature.

o Cool the reaction flask in an ice bath to manage the exothermic nature of the neutralization
reaction.

e Slowly add a stoichiometric equivalent of ammonium hydroxide solution dropwise to the
stirring octanoic acid solution.

o Monitor the pH of the reaction mixture. Continue adding ammonium hydroxide until the
solution reaches a neutral pH (approximately 7.0).

o Once the reaction is complete, the solvent can be removed under reduced pressure using a
rotary evaporator to yield the crude Ammonium octanoate.

e The product can be further purified by recrystallization from a suitable solvent system, such
as ethanol/water, if required.

» Dry the purified crystals under vacuum to remove any residual solvent and water. The final
product is hygroscopic and should be stored in a desiccator.

Representative Protocol for Nanoparticle Synthesis (as
a Surfactant)

Ammonium octanoate's surfactant properties are utilized in the synthesis of nanoparticles to
control their size and morphology. This protocol is a representative example for the synthesis of
metal oxide nanoparticles.

Materials:
» Metal salt precursor (e.g., a metal chloride or nitrate)

¢ Ammonium octanoate
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e Deionized water

e Suitable base (e.g., sodium hydroxide) for pH adjustment

o Hydrothermal autoclave reactor

Procedure:

Prepare an aqueous solution of the metal salt precursor.

e In a separate beaker, dissolve Ammonium octanoate in deionized water to act as the
surfactant and capping agent. The concentration will influence the final nanopatrticle size.

o Add the metal salt solution to the Ammonium octanoate solution under vigorous stirring.

o Adjust the pH of the resulting mixture by adding a base solution dropwise to induce the
precipitation of the metal hydroxide.

o Transfer the final homogeneous solution to a Teflon-lined stainless-steel autoclave.

o Seal the autoclave and heat it in an oven at a specified temperature (e.g., 120-180 °C) for a
set duration (e.g., 12-24 hours) to allow for the hydrothermal growth of nanopatrticles.

 After the reaction, allow the autoclave to cool to room temperature.

o Collect the nanoparticle product by centrifugation, wash it multiple times with deionized water
and ethanol to remove unreacted precursors and surfactant, and then dry it in an oven at a
low temperature (e.g., 60-80 °C).

Key Applications in Research and Development

Ammonium octanoate is a versatile compound with a range of applications stemming from its
chemical nature.
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Figure 3: Logical Flow from Properties to Applications.

Surfactant in Nanoparticle Synthesis: It acts as a capping agent to control the nucleation and
growth of nanoparticles, leading to the formation of stable colloidal systems.

Cell Membrane Studies: Its surfactant nature allows it to integrate into and disrupt lipid
bilayers, making it a tool for studying membrane dynamics, permeability, and for modeling
cellular toxicity.

Biotechnology: It serves as a carbon and nitrogen source for microbial cultivation, notably in
the production of medium-chain-length polyhydroxyalkanoates (PHAS), which are
biodegradable biopolymers.

Agrochemicals: It is utilized as an active ingredient in insecticides and nematocides for crop
protection.

Chemical Intermediate: It is a precursor in the manufacture of other chemical compounds,
such as zinc caprylate, which is used in personal care products and plastics.
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e Photography: Historically used as a stabilizing additive in the manufacturing of photographic
emulsions.

Mechanism of Action: Surfactant-Membrane
Interaction

The primary mechanism of action for many of Ammonium octanoate's biological applications
is its activity as a surfactant. The molecule has a hydrophilic ammonium head and a
hydrophobic octyl tail. This amphiphilic structure allows it to interact with and disrupt the lipid
bilayers of cell membranes. The hydrophobic tails insert into the nonpolar core of the
membrane, while the hydrophilic heads interact with the aqueous environment and the polar
head groups of the lipids. This insertion disrupts the membrane's integrity, leading to increased
permeability, loss of cellular contents, and ultimately cell death, which underpins its
antimicrobial and insecticidal properties.
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Figure 4: Disruption of a Lipid Bilayer by Ammonium Octanoate.
(Note: tail.png and tail_red.png are placeholders for graphical representations of lipid and
surfactant tails, respectively.)
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Safety and Handling

Ammonium octanoate requires careful handling due to its potential hazards. The following

information is based on available GHS classifications.

Table 2: GHS Hazard Information for Ammonium Octanoate

Category Code Statement Pictogram
Signal Word Warning
May cause an allergic E,
Health Hazard H317 _ _ laalt text
skin reaction
_ Very toxic to aquatic E,
Environmental Hazard  H400 laalt text

life

Source:

Precautionary Statements (Summary):

e Prevention (P261, P272, P280): Avoid breathing dust. Contaminated work clothing should
not be allowed out of the workplace. Wear protective gloves.

e Response (P302+P352, P333+P313): IF ON SKIN: Wash with plenty of water. If skin
irritation or rash occurs: Get medical advice/attention.

e Environmental (P273, P391): Avoid release to the environment. Collect spillage.

» Disposal (P501): Dispose of contents/container in accordance with local, state, and federal

regulations.

First Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.

o Skin Contact: Remove contaminated clothing immediately. Wash off with soap and plenty of

water.
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» Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.

Researchers should always consult the full Safety Data Sheet (SDS) before handling this
chemical and use appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, while working in a well-ventilated area or fume hood.

e To cite this document: BenchChem. [Ammonium Octanoate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054343#ammonium-octanoate-cas-number-5972-
76-9-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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